Cas no 1894566-35-8 (Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester
• CAS No: 1894566-35-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5292517
• Update Time: 2025-08-04

Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-9(2)11(15)8-14(10-6-7-10)12(16)17-13(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： OPNUWLNHHLYFLH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CC1)CC(=O)C(C)C

Additional information on Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester (CAS: 1894566-35-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of carbamate derivatives, particularly Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester (CAS: 1894566-35-8). This compound has garnered attention due to its potential applications in drug discovery and development, particularly as a key intermediate in the synthesis of bioactive molecules. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, with the systematic name Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester, is a carbamate derivative characterized by its unique structural features, including a cyclopropyl group and a tert-butyl ester moiety. These structural elements contribute to its stability and reactivity, making it a valuable building block in organic synthesis. Recent studies have explored its role in the development of novel enzyme inhibitors and receptor modulators, leveraging its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

One of the key areas of research involving this compound is its use in the synthesis of protease inhibitors. Proteases play a critical role in various physiological and pathological processes, and their inhibition has been a successful strategy in treating diseases such as HIV and hepatitis C. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester exhibited potent inhibitory activity against viral proteases, with IC50 values in the nanomolar range. The study highlighted the compound's ability to form stable interactions with the active site of the protease, thereby blocking its catalytic activity.

In addition to its applications in antiviral therapy, this carbamate derivative has also been investigated for its potential in cancer treatment. A recent preprint on bioRxiv reported that the compound could serve as a precursor for the synthesis of small-molecule inhibitors targeting oncogenic kinases. The researchers utilized a structure-based drug design approach to optimize the compound's binding affinity for specific kinase domains, resulting in derivatives with promising anti-proliferative effects in vitro. These findings suggest that Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester could be a valuable scaffold for developing targeted cancer therapies.

Another noteworthy aspect of this compound is its role in the development of central nervous system (CNS) drugs. A 2022 study in ACS Chemical Neuroscience explored its use as a modulator of neurotransmitter receptors. The researchers synthesized a series of analogs and evaluated their binding affinity for GABAergic and glutamatergic receptors. The results indicated that certain derivatives exhibited selective modulation of receptor activity, suggesting potential applications in treating neurological disorders such as epilepsy and anxiety. The study also emphasized the importance of the cyclopropyl group in enhancing the compound's blood-brain barrier permeability, a critical factor for CNS drug development.

Despite these promising findings, challenges remain in the optimization and clinical translation of compounds derived from Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued research in drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as inflammation and infectious diseases, as well as its potential for combination therapies.

In conclusion, Carbamic acid, N-cyclopropyl-N-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester (CAS: 1894566-35-8) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activity underscore its potential as a key intermediate in the development of novel therapeutics. Ongoing research efforts are likely to uncover additional uses for this compound, further solidifying its importance in the field of chemical biology and drug discovery.